Cas no 23923-84-4 (Tetranor-PGE1)

• Product Name: Tetranor-PGE1
• CAS No: 23923-84-4
• MF: C₁₆H₂₆O₅
• MW: 298.374645709991
• CID: 272107
• PubChem ID: 6449794
• Update Time: 2025-04-19

Tetranor-PGE1 Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanoicacid, 3-hydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-5-oxo-, (1R,2R,3R)-
• Tetranor-PGE1
• Tetranor-PGE2
• 3-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]propanoic acid
• Tetranorprostaglandin E1
• LMFA03010211
• Q58339540
• Cyclopentanepropanoic acid, 3-hydroxy-2-(3-hydroxy-1-octenyl)-5-oxo-, (1R-(1alpha,2beta(1E,3S*),3alpha))-
• 2,3,4,5-tetranor-9-oxo-11R,15S-dihydroxy-13E-prostenoic acid
• 23923-84-4
• CHEBI:165344
• tetranor-Prostaglandin E1

• Inchi： 1S/C16H26O5/c1-2-3-4-5-11(17)6-7-12-13(8-9-16(20)21)15(19)10-14(12)18/h6-7,11-14,17-18H,2-5,8-10H2,1H3,(H,20,21)/b7-6+/t11-,12+,13+,14+/m0/s1
• InChI Key： FPTFFTMXBKQFKC-JZKKULJYSA-N
• SMILES： O[C@@H]1CC([C@H](CCC(=O)O)[C@H]1/C=C/[C@H](CCCCC)O)=O

Computed Properties

• Exact Mass: 298.17808
• Monoisotopic Mass: 298.178024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8
• Molecular Weight: 298.37

Experimental Properties

• Density: 1.206
• Boiling Point: 488.3°C at 760 mmHg
• Flash Point: 263.2°C
• Refractive Index: 1.566
• PSA: 94.83